Cas no 2384049-36-7 (tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate)

• Product Name: tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate
• CAS No: 2384049-36-7
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• CID: 5248326
• PubChem ID: 165663667
• Update Time: 2025-06-08

tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[4-(2-hydroxyethoxy)oxan-4-yl]methyl}carbamate
• EN300-203254
• 2384049-36-7
• INDEX NAME NOT YET ASSIGNED
• tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate

• Inchi： 1S/C13H25NO5/c1-12(2,3)19-11(16)14-10-13(18-9-6-15)4-7-17-8-5-13/h15H,4-10H2,1-3H3,(H,14,16)
• InChI Key： NAAOWHGOCVKUCK-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CNC(=O)OC(C)(C)C)CCOCC1

Computed Properties

• Exact Mass: 275.17327290g/mol
• Monoisotopic Mass: 275.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 418.2±35.0 °C(Predicted)
• pka: 12?+-.0.46(Predicted)

Additional information on tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate (CAS No. 2384049-36-7)

The compound tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate (CAS No. 2384049-36-7) is a specialized carbamate derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl group and a hydroxyethoxyoxane moiety, makes it a valuable intermediate for drug development and biochemical research. Researchers and industries are increasingly interested in this compound due to its potential in designing novel therapeutic agents and bioconjugates.

In recent years, the demand for high-purity intermediates like tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate has surged, driven by advancements in targeted drug delivery and precision medicine. This compound's hydrophilic-lipophilic balance, attributed to its hydroxyethoxy and oxane components, enhances its utility in formulating biocompatible materials. Additionally, its carbamate functionality offers stability under physiological conditions, a critical factor for prodrug development.

The synthesis of CAS No. 2384049-36-7 involves multi-step organic reactions, often leveraging protecting group strategies to achieve high yields. One common approach includes the Boc protection of amines, followed by coupling with oxane-based scaffolds. Such methodologies align with the growing trend of green chemistry, as researchers seek solvent-free or catalytic alternatives to minimize environmental impact. This compound’s role in peptide synthesis and bioconjugation further underscores its relevance in modern biopharmaceuticals.

From an analytical perspective, tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure compliance with stringent quality control standards, particularly for GMP-grade production. The compound’s structural versatility also makes it a subject of interest in computational chemistry, where molecular docking studies predict its interactions with biological targets.

Beyond pharmaceuticals, CAS No. 2384049-36-7 finds niche applications in material science, such as designing polymeric carriers for controlled release systems. Its hydroxyethyl segment facilitates cross-linking reactions, enabling the creation of hydrogel networks for biomedical devices. This dual utility in drug formulation and biomaterials positions it as a multifunctional building block in interdisciplinary research.

As the scientific community prioritizes sustainable synthesis and bio-based chemicals, tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate exemplifies innovation in molecular design. Its compatibility with enzymatic catalysis and flow chemistry techniques aligns with industry shifts toward process intensification. For those exploring structure-activity relationships (SAR) or drug-likeness parameters, this compound offers a robust template for derivatization.

In summary, tert-butyl N-{4-(2-hydroxyethoxy)oxan-4-ylmethyl}carbamate (CAS No. 2384049-36-7) is a pivotal compound bridging organic chemistry and life sciences. Its synthetic accessibility, functional diversity, and applicational breadth make it a cornerstone in both academic and industrial settings. Future research may unlock further potential in personalized therapeutics and smart materials, solidifying its role in next-generation scientific breakthroughs.